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Compound of Interest

Compound Name: Indan

Cat. No.: B7766685

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling chemicals like Indan (CAS 496-11-7). This document
provides immediate and essential safety and logistical information, including detailed personal
protective equipment (PPE) requirements, operational procedures, and disposal plans to foster
a secure research environment.

Chemical and Physical Properties of Indan

Indan is a colorless, flammable liquid hydrocarbon.[1] A summary of its key physical and
chemical properties is provided below for easy reference.
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Property Value

CAS Number 496-11-7

Molecular Formula CoH10

Molecular Weight 118.18 g/mol

Appearance Colorless to light yellow liquid[2][3]

Boiling Point 176 °C (lit)[2][3][4][5][6]

Melting Point -51 °C (lit.)[2][3][4][5][6]

Flash Point 50 °C - 54 °C (closed cup)[3][4][5]

Density 0.965 g/mL at 25 °C (lit.)[3][4][5][6]

Solubility Insoluble in water. Soluble in alcohol, ether, and

many aliphatic and aromatic hydrocarbons.[3][5]

Vapor Pressure

1.5 mmHg at 25 °C (extrapolated)[3][5]

Hazard Identification and GHS Classification

Indan is classified as a hazardous substance under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).

Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable liquids 3
vapour[1][2][7][8][9]
H304: May be fatal if
Aspiration hazard 1 swallowed and enters

airways[1][4][7][8]

Signal Word: Danger[1][4][7][8]

GHS Pictograms:

¢ Flame: Indicates a flammable hazard.
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» Health Hazard: Indicates an aspiration toxicity hazard.

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling Indan to minimize exposure
and ensure personal safety.

Protection Type Specification

Safety glasses with side-shields conforming to
Eye/Face Protection EN166 (EU) or NIOSH (US) approved
standards.[1]

Impervious clothing and protective gloves (e.g.,
) ) Nitrile rubber).[1][2] Gloves must be inspected
Skin Protection _
before use and removed using the proper

technigue to avoid skin contact.[1]

For firefighting, a self-contained breathing
Respiratory Protection apparatus is necessary.[1] In general laboratory

use, ensure adequate ventilation.[1][3]

Operational Plan: Safe Handling and Storage

A systematic approach to handling and storage is crucial for preventing accidents and ensuring
a safe working environment.

Handling Procedures:

e Ventilation: Always handle Indan in a well-ventilated area.[1][3] Use appropriate exhaust
ventilation where dust or aerosols may form.[1]

» Avoid Contact: Take all necessary precautions to avoid contact with skin and eyes, and
inhalation of vapor or mist.[1][3][7]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1]
[21[3][71[8][9] No smoking in the handling area.[1][2][8]
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o Electrostatic Discharge: Take measures to prevent the buildup of electrostatic charge.[3] Use

non-sparking tools and explosion-proof equipment.[1][2][7][8][9][10] Ground and bond

containers and receiving equipment.[1][2][8]

e Hygiene: Practice good industrial hygiene. Wash hands before breaks and at the end of the

workday.[1] Do not eat, drink, or smoke when using this product.[2]

Storage Plan:

o Container: Keep the container tightly closed in a dry and well-ventilated place.[1][2][3][8][9]

[10]

o Conditions: Store in a cool place.[1][3][7][8][9] Store in a flammables area.[2][7][9]

e Incompatibilities: Keep away from strong oxidizing agents.[5][6][7][9]

Emergency Procedures: First-Aid Measures

In case of accidental exposure, immediate and appropriate first-aid is critical.

Exposure Route

First-Aid Measures

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[1]

[719]

Skin Contact

Take off immediately all contaminated clothing.
Wash off with soap and plenty of water. Consult
a physician.[1][7][9]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[1][7][9]

Ingestion

Do NOT induce vomiting.[1][3][7]1[8][9] Never
give anything by mouth to an unconscious

person. Rinse mouth with water. Immediately
call a POISON CENTER or doctor.[1][3][7][9]

Disposal Plan
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Proper disposal of Indan and its containers is essential to prevent environmental contamination

and comply with regulations.

e Product Disposal: Dispose of contents at an approved waste disposal plant in accordance
with local, state, and federal regulations.[7][9] Do not let the product enter drains.[1][10]

o Contaminated Packaging: Dispose of contaminated packaging in the same manner as the
product itself.[1]

Safe Handling Workflow for Indan

The following diagram illustrates the key steps for the safe handling of Indan in a laboratory
setting.
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Safe Handling Workflow for Indan
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Caption: A workflow diagram outlining the essential steps for the safe handling of Indan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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